Cas no 1005612-48-5 (3-(3-methoxy-4-nitro-1H-pyrazol-1-yl)propanoic acid)
1005612-48-5 structure
Product Name:3-(3-methoxy-4-nitro-1H-pyrazol-1-yl)propanoic acid
CAS No:1005612-48-5
MF:C7H9N3O5
MW:215.163461446762
MDL:MFCD03419653
CID:3058794
PubChem ID:17024651
Update Time:2025-04-21
3-(3-methoxy-4-nitro-1H-pyrazol-1-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-Methoxy-4-nitro-pyrazol-1-yl)-propionic acid
- 3-(3-Methoxy-4-nitro-1H-pyrazol-1-yl)propanoic acid
- BBL038761
- STK312515
- 3-(3-methoxy-4-nitro-1H-pyrazol-1-yl)propanoicacid
- AKOS000308325
- 3-(3-methoxy-4-nitropyrazol-1-yl)propanoic acid
- FQB61248
- CS-0262722
- MFCD03419653
- AKOS015922306
- 1005612-48-5
- EN300-83580
- 3-(3-methoxy-4-nitro-1H-pyrazol-1-yl)propanoic acid
-
- MDL: MFCD03419653
- Inchi: 1S/C7H9N3O5/c1-15-7-5(10(13)14)4-9(8-7)3-2-6(11)12/h4H,2-3H2,1H3,(H,11,12)
- InChI Key: NVRUFVJPKKJABJ-UHFFFAOYSA-N
- SMILES: O(C)C1C(=CN(CCC(=O)O)N=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 215.05422g/mol
- Monoisotopic Mass: 215.05422g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 215.16g/mol
- XLogP3: -0.2
- Topological Polar Surface Area: 110Ų
Experimental Properties
- Density: 1.6±0.1 g/cm3
- Boiling Point: 460.1±35.0 °C at 760 mmHg
- Flash Point: 232.1±25.9 °C
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
3-(3-methoxy-4-nitro-1H-pyrazol-1-yl)propanoic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(3-methoxy-4-nitro-1H-pyrazol-1-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 044672-1g |
3-(3-Methoxy-4-nitro-pyrazol-1-yl)-propionic acid |
1005612-48-5 | 1g |
£468.00 | 2022-03-01 | ||
| Fluorochem | 044672-5g |
3-(3-Methoxy-4-nitro-pyrazol-1-yl)-propionic acid |
1005612-48-5 | 5g |
£1182.00 | 2022-03-01 | ||
| Enamine | EN300-83580-0.05g |
3-(3-methoxy-4-nitro-1H-pyrazol-1-yl)propanoic acid |
1005612-48-5 | 95% | 0.05g |
$168.0 | 2023-09-02 | |
| Enamine | EN300-83580-0.1g |
3-(3-methoxy-4-nitro-1H-pyrazol-1-yl)propanoic acid |
1005612-48-5 | 95% | 0.1g |
$252.0 | 2023-09-02 | |
| Enamine | EN300-83580-0.25g |
3-(3-methoxy-4-nitro-1H-pyrazol-1-yl)propanoic acid |
1005612-48-5 | 95% | 0.25g |
$361.0 | 2023-09-02 | |
| Enamine | EN300-83580-0.5g |
3-(3-methoxy-4-nitro-1H-pyrazol-1-yl)propanoic acid |
1005612-48-5 | 95% | 0.5g |
$569.0 | 2023-09-02 | |
| Enamine | EN300-83580-1.0g |
3-(3-methoxy-4-nitro-1H-pyrazol-1-yl)propanoic acid |
1005612-48-5 | 95% | 1.0g |
$727.0 | 2023-02-11 | |
| Enamine | EN300-83580-2.5g |
3-(3-methoxy-4-nitro-1H-pyrazol-1-yl)propanoic acid |
1005612-48-5 | 95% | 2.5g |
$1428.0 | 2023-09-02 | |
| Enamine | EN300-83580-5.0g |
3-(3-methoxy-4-nitro-1H-pyrazol-1-yl)propanoic acid |
1005612-48-5 | 95% | 5.0g |
$2110.0 | 2023-02-11 | |
| Enamine | EN300-83580-10.0g |
3-(3-methoxy-4-nitro-1H-pyrazol-1-yl)propanoic acid |
1005612-48-5 | 95% | 10.0g |
$3130.0 | 2023-02-11 |
3-(3-methoxy-4-nitro-1H-pyrazol-1-yl)propanoic acid Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
1005612-48-5 (3-(3-methoxy-4-nitro-1H-pyrazol-1-yl)propanoic acid) Related Products
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